methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate

• IUPAC Name: methyl 2-[[[5-bromo-2-[(4-chlorobenzoyl)amino]phenyl]-phenylmethyl]amino]acetate
• InChI: InChI=1S/C23H20BrClN2O3/c1-30-21(28)14-26-22(15-5-3-2-4-6-15)19-13-17(24)9-12-20(19)27-23(29)16-7-10-18(25)11-8-16/h2-13,22,26H,14H2,1H3,(H,27,29)
• InChI Key: GACVOZURSZLQGX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC(C1=CC=CC=C1)C2=C(C=CC(=C2)Br)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H20BrClN2O3
• Molecular Weight: 487.8 g/mol

Description

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate, also known as Boc-3-Br-4-Cl-Phe-Gly-OH, is a chemical compound used in scientific research. It is a derivative of glycine and is synthesized using various methods.

Mechanism of Action

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate acts as an inhibitor of protein-protein interactions. It binds to the target protein and prevents it from interacting with other proteins. This leads to the inhibition of various cellular processes and pathways.
Biochemical and Physiological Effects:
Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate has various biochemical and physiological effects. It inhibits the activity of various enzymes and proteins, leading to the inhibition of various cellular processes. The compound has been shown to have anti-cancer properties and is being studied as a potential drug for cancer treatment.

Advantages and Limitations for Lab Experiments

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate has several advantages for lab experiments. It is a potent inhibitor of protein-protein interactions and has a high selectivity towards the target protein. The compound is also stable and easy to handle. However, the compound has limitations as well. It is expensive and requires specialized equipment for its synthesis. The compound is also toxic and requires careful handling.

Future Directions

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate has several potential future directions. It can be used in the development of new drugs and therapies for various diseases. The compound can also be used to study the mechanism of action of various enzymes and proteins. Future research can focus on the synthesis of new derivatives of Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate with improved selectivity and potency towards the target protein. The compound can also be used in the development of new diagnostic tools for various diseases.

Synthesis Methods

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate is synthesized using various methods. One of the methods involves the reaction of 5-bromo-2-nitrobenzoic acid with 4-chloroaniline in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then reacted with Boc-glycine and triethylamine to yield Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate.

Scientific Research Applications

Methyl N-[{5-bromo-2-[(4-chlorobenzoyl)amino]phenyl}(phenyl)methyl]glycinate is used in scientific research as a chemical probe to study protein-protein interactions. It is also used to study the mechanism of action of various enzymes and proteins. The compound is used in the development of new drugs and therapies for various diseases.